N-isobutyl-2-{[(2-methylphenoxy)acetyl]amino}benzamide

• IUPAC Name: 2-[[2-(2-methylphenoxy)acetyl]amino]-N-(2-methylpropyl)benzamide
• InChI: InChI=1S/C20H24N2O3/c1-14(2)12-21-20(24)16-9-5-6-10-17(16)22-19(23)13-25-18-11-7-4-8-15(18)3/h4-11,14H,12-13H2,1-3H3,(H,21,24)(H,22,23)
• InChI Key: FQSFSENCXZOHSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NC2=CC=CC=C2C(=O)NCC(C)C
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

N-isobutyl-2-{[(2-methylphenoxy)acetyl]amino}benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as IB-MECA and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-isobutyl-2-{[(2-methylphenoxy)acetyl]amino}benzamide involves the activation of adenosine A3 receptors. These receptors are found on various cells in the body and are involved in various physiological processes. The activation of these receptors leads to the inhibition of various inflammatory mediators and the modulation of immune responses.
Biochemical and Physiological Effects:
N-isobutyl-2-{[(2-methylphenoxy)acetyl]amino}benzamide has been found to have various biochemical and physiological effects. It has been shown to inhibit the production of various inflammatory mediators, including cytokines and chemokines. It also modulates immune responses by affecting the function of various immune cells, including T cells and macrophages.

Advantages and Limitations for Lab Experiments

N-isobutyl-2-{[(2-methylphenoxy)acetyl]amino}benzamide has several advantages for lab experiments. It is easy to synthesize and has a high degree of purity. It is also relatively stable, making it easy to handle and store. However, it has some limitations, including its low solubility in water, which can affect its bioavailability.

Future Directions

There are several potential future directions for the research on N-isobutyl-2-{[(2-methylphenoxy)acetyl]amino}benzamide. One potential direction is the development of new analogs with improved pharmacological properties. Another potential direction is the investigation of its potential use in the treatment of various inflammatory diseases, including autoimmune diseases and cancer.
Conclusion:
In conclusion, N-isobutyl-2-{[(2-methylphenoxy)acetyl]amino}benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It has been extensively studied for its anti-inflammatory and immunomodulatory effects and has several advantages for lab experiments. There are several potential future directions for research on this compound, including the development of new analogs and investigation of its potential use in the treatment of various inflammatory diseases.

Synthesis Methods

The synthesis of N-isobutyl-2-{[(2-methylphenoxy)acetyl]amino}benzamide involves the reaction of 2-methylphenoxyacetic acid with isobutylamine. This reaction is followed by the reaction of the resulting product with 2-aminobenzamide. The final product obtained is IB-MECA.

Scientific Research Applications

N-isobutyl-2-{[(2-methylphenoxy)acetyl]amino}benzamide has been extensively studied for its potential applications in various fields. It has been found to have anti-inflammatory and immunomodulatory effects, making it a potential candidate for the treatment of various inflammatory diseases.